![molecular formula C8H12N4S2 B2706925 4-(1,3-Thiazol-2-yl)piperazine-1-carbothioamide CAS No. 1016764-07-0](/img/structure/B2706925.png)
4-(1,3-Thiazol-2-yl)piperazine-1-carbothioamide
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Description
4-(1,3-Thiazol-2-yl)piperazine-1-carbothioamide (4-TPCA) is an organic compound that has been studied for its potential applications in a range of scientific research areas. This compound is of interest due to its unique structural features, which have been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
- Thiazole derivatives exhibit antimicrobial properties. For instance, sulfazole contains a thiazole ring and is used as an antimicrobial agent. Researchers have explored the synthesis of novel thiazole-based compounds to enhance their antimicrobial efficacy .
- Tiazofurin , a thiazole-containing compound, has demonstrated anticancer activity. It inhibits RNA synthesis and shows promise in cancer treatment .
- Additionally, the thiazole nucleus appears in clinically used anticancer drugs like dabrafenib , dasatinib , patellamide A , ixabepilone , and epothilone .
- Some derivatives of 4-(1,3-Thiazol-2-yl)piperazine-1-carbothioamide exhibit potent antioxidant activity. These compounds could play a role in combating oxidative stress .
- Researchers have evaluated the antifungal activity of thiazole derivatives against pathogens such as Colletotrichum orbiculare , Botrytis cinerea , and Rhizoctonia solani . These compounds may offer alternatives to commercial fungicides .
- Thiazoles are essential scaffolds in medicinal chemistry. They feature prominently in drugs like penicillin antibiotics , pramipexole (an antidepressant), nizatidine (an antiulcer agent), and ritonavir (an HIV/AIDS drug) .
Antimicrobial Activity
Anticancer Potential
Antioxidant Properties
Antifungal Agents
Drug Design and Discovery
Other Biological Activities
properties
IUPAC Name |
4-(1,3-thiazol-2-yl)piperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4S2/c9-7(13)11-2-4-12(5-3-11)8-10-1-6-14-8/h1,6H,2-5H2,(H2,9,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJCDPAIWJCPEJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CS2)C(=S)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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